N-((5-((2-oxo-2-(thiazol-2-ylamino)ethyl)thio)-4-(m-tolyl)-4H-1,2,4-triazol-3-yl)methyl)-4-(pyrrolidin-1-ylsulfonyl)benzamide

• IUPAC Name: N-[[4-(3-methylphenyl)-5-[2-oxo-2-(1,3-thiazol-2-ylamino)ethyl]sulfanyl-1,2,4-triazol-3-yl]methyl]-4-pyrrolidin-1-ylsulfonylbenzamide
• InChI: InChI=1S/C26H27N7O4S3/c1-18-5-4-6-20(15-18)33-22(30-31-26(33)39-17-23(34)29-25-27-11-14-38-25)16-28-24(35)19-7-9-21(10-8-19)40(36,37)32-12-2-3-13-32/h4-11,14-15H,2-3,12-13,16-17H2,1H3,(H,28,35)(H,27,29,34)
• InChI Key: VNNMEIHGIULERW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N2C(=NN=C2SCC(=O)NC3=NC=CS3)CNC(=O)C4=CC=C(C=C4)S(=O)(=O)N5CCCC5
• Molecular Formula: C26H27N7O4S3
• Molecular Weight: 597.7 g/mol

Description

N-((5-((2-oxo-2-(thiazol-2-ylamino)ethyl)thio)-4-(m-tolyl)-4H-1,2,4-triazol-3-yl)methyl)-4-(pyrrolidin-1-ylsulfonyl)benzamide is a useful research compound. Its molecular formula is C26H27N7O4S3 and its molecular weight is 597.73. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

The chemical compound is a complex molecule that may be related to various heterocyclic compounds, including triazoles, which have been synthesized and characterized for their potential biological activities. For instance, studies have reported the synthesis of novel heterocyclic compounds, focusing on their spectroscopic properties and potential biological activities against bacteria and fungi. These studies emphasize the importance of synthesizing and understanding complex molecules, providing a foundation for their application in scientific research (Patel & Patel, 2015).

Antimicrobial Activities

Research into similar compounds has demonstrated significant antimicrobial properties. For example, synthesized heterocyclic compounds have been evaluated for their antibacterial and antifungal activities, highlighting their potential use in combating microbial infections (Patel, Patel, & Shah, 2015). This suggests that related compounds, including the one specified, could have applications in developing new antimicrobial agents.

Anticancer Research

Compounds with similar structural features have been assessed for their anticancer properties. The design, synthesis, and evaluation of related molecules have shown moderate to excellent anticancer activity against various cancer cell lines. This research indicates the potential of such compounds in the development of new anticancer therapies (Ravinaik et al., 2021).

Nematicidal Activities

Innovative research has explored the nematicidal activities of heterocyclic compounds, revealing that some derivatives exhibit significant activity against nematodes. Such studies offer insights into the potential agricultural applications of these compounds, particularly in controlling nematode infestations that affect crop yields (Liu et al., 2022).